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Compound of Interest

Compound Name: SR14150

Cat. No.: B1681994

Application Notes and Protocols for SR14150

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation of stock solutions of
SR14150, a selective Nociceptin/Orphanin FQ (NOP) receptor partial agonist. Due to the
limited availability of public data on the solubility of SR14150, this document outlines a general
procedure for handling the compound and a recommended method for determining its solubility
in common laboratory solvents. The provided protocols are intended to ensure accurate and
reproducible experimental results.

Introduction to SR14150

SR14150 is a potent and selective partial agonist for the Nociceptin/Orphanin FQ (NOP)
receptor, also known as the opioid receptor-like 1 (ORL1) receptor. It also exhibits weak partial
agonist activity at the mu-opioid receptor. The NOP receptor system is implicated in a variety of
physiological processes, including pain modulation, anxiety, and reward. As such, SR14150 is
a valuable pharmacological tool for investigating the roles of the NOP receptor in these
processes and for the potential development of novel therapeutics. Accurate preparation of
SR14150 stock solutions is the first critical step for reliable in vitro and in vivo studies.

Physicochemical Properties of SR14150
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A summary of the key physicochemical properties of SR14150 is presented in the table below.
This information is essential for accurate stock solution preparation and concentration

calculations.
Property Value
Chemical Name 1-(1-Cyclooctylpiperidin-4-yl)-indolin-2-one
CAS Number 709024-69-1
Molecular Formula C21H30N20
Molecular Weight 326.48 g/mol
Appearance Solid powder

Solubility of SR14150

Quantitative solubility data for SR14150 in common laboratory solvents is not readily available
in published literature or supplier datasheets. It is therefore highly recommended that
researchers empirically determine the solubility of SR14150 in the desired solvent before
preparing a high-concentration stock solution.

Recommended Solvents for Solubility Testing:

e Dimethyl sulfoxide (DMSO)

« Ethanol (EtOH)

Protocol for Solubility Determination:

o Preparation: Weigh out a small, precise amount of SR14150 powder (e.g., 1 mg).

» Solvent Addition: Add a small, measured volume of the chosen solvent (e.g., 100 pL of
DMSO) to the powder.

» Dissolution: Vortex the mixture thoroughly for 1-2 minutes. Gentle warming (to 37°C) and
sonication may aid in dissolution.
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e Observation: Visually inspect the solution for any undissolved particles.

e Incremental Addition: If the solid has completely dissolved, continue to add small, measured
volumes of the solvent, vortexing after each addition, until the solution becomes saturated
(i.e., precipitation is observed).

o Calculation: Calculate the approximate solubility based on the total volume of solvent
required to dissolve the initial mass of SR14150.

Experimental Protocols

Preparation of a 10 mM SR14150 Stock Solution in
DMSO (Hypothetical)

This protocol is based on a hypothetical solubility of SR14150 in DMSO. The actual
concentration achievable should be determined using the solubility determination protocol
above.

Materials:

e SR14150 powder

o Anhydrous dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes

» Vortex mixer

e Sonicator (optional)

o Calibrated pipettes

Procedure:

o Pre-weighing: Allow the vial of SR14150 to equilibrate to room temperature before opening
to prevent condensation.
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o Weighing: Accurately weigh out the desired amount of SR14150. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.265 mg of SR14150 (Molecular Weight = 326.48
g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (326.48 g/mol ) * (1000 mg/g) * 1 mL =

3.265 mg

o Dissolution: Add the weighed SR14150 to a microcentrifuge tube. Add the appropriate

volume of DMSO (in this example, 1 mL).

e Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, briefly sonicate the tube in a water bath to aid dissolution.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Storage and Stability

Proper storage of SR14150 powder and its stock solutions is crucial for maintaining its

chemical integrity and biological activity.

Storage

Form Duration Notes
Temperature
) Short-term (days to Store in a dry, dark
Solid Powder 0-4°C
weeks) place.
0°C Long-term (months to Store in a dry, dark
years) place.
) Minimize freeze-thaw
Stock Solution -20°C Short-term (weeks)
cycles.
Recommended for
-80°C Long-term (months)

prolonged storage.

Note: The stability of SR14150 in solution over time has not been extensively reported. It is

recommended to prepare fresh stock solutions regularly and to visually inspect for any signs of

precipitation before use.
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Visualizations
Workflow for SR14150 Stock Solution Preparation
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Caption: Workflow for preparing SR14150 stock solution.

Signaling Pathway of NOP Receptor Activation
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Caption: Simplified NOP receptor signaling pathway.

» To cite this document: BenchChem. [How to prepare SR14150 stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681994#how-to-prepare-sr14150-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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